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Compound of Interest

Compound Name: 1-Nitropyrazole

Cat. No.: B188897 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of 1-Nitropyrazole

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety guidelines for the handling of 1-
Nitropyrazole (CAS No. 7119-95-1). It is intended for use by professionals in research and

development environments who may handle this compound. The information is compiled from

safety data sheets and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties
1-Nitropyrazole is a solid, crystalline compound. Its key physical and chemical properties are

summarized below, providing essential data for risk assessment and handling procedures.[1]
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Property Value Reference

CAS Number 7119-95-1 [2][3]

Molecular Formula C₃H₃N₃O₂ [2][3]

Molecular Weight 113.07 g/mol [4]

Appearance
White to Light yellow powder to

crystal
[1]

Melting Point 92-94 °C [3]

Boiling Point 269 °C (Predicted) [1][3]

Storage Class 11 (Combustible Solids)

Hazard Identification and Classification
1-Nitropyrazole is classified as hazardous under the Globally Harmonized System (GHS).[2] It

is crucial to understand these hazards to implement appropriate safety measures. The signal

word for this chemical is "Warning".[2]

Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Irritation
Category 2 H319

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation

Data sourced from PubChem and Sigma-Aldrich GHS classifications.[2]

Toxicology and Health Effects
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Exposure to 1-Nitropyrazole can occur via inhalation, ingestion, or skin/eye contact. Each

route presents distinct health risks.

Oral Toxicity: The compound is classified as harmful if swallowed (Acute Toxicity, Category

4), which can lead to adverse systemic effects.[2]

Dermal and Eye Irritation: Direct contact with the skin will cause irritation.[2] More severe is

the risk to the eyes, where it can cause serious irritation.[2]

Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system, a

characteristic of its classification for Specific Target Organ Toxicity.[2]

Routes of Exposure Adverse Health Outcomes

Ingestion
Systemic Toxicity

(Harmful)
H302

Skin Contact Skin IrritationH315

Eye Contact Serious Eye IrritationH319

Inhalation Respiratory Tract IrritationH335

Click to download full resolution via product page

Exposure routes and corresponding health hazards for 1-Nitropyrazole.

Handling and Storage
Safe handling and storage are paramount to minimizing exposure risk.
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Safe Handling
Work in a well-ventilated area, preferably under a chemical fume hood, to control airborne

dust.[5][6]

Avoid all personal contact, including the inhalation of dust.[7]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in laboratory areas where this chemical is handled or stored.[5]

[6]

Minimize dust generation and accumulation during handling procedures.[6][8]

As a nitro compound, it is considered an energetic material; therefore, avoid friction, shock,

and heat.[9][10]

Storage
Store in a tightly closed, properly labeled container.[5][6]

Keep containers in a cool, dry, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]

The designated storage class is 11 for combustible solids.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with 1-Nitropyrazole. The selection

of PPE should be based on a thorough risk assessment of the specific procedures being

performed.

Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations.[5][8]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect

gloves before use and use a proper removal technique to avoid skin contact.[11] Wear a lab
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coat or other protective clothing to prevent skin exposure.[8]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA

or European Standard EN 149 approved respirator, such as a dust mask type N95 (US).[5]

Handling 1-Nitropyrazole?

Minimum PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

Always

Weighing Solid?

Making Solution?

No

Perform in Fume Hood
+ Minimum PPE

Yes

Yes

Use N95 Respirator
+ Minimum PPE

Click to download full resolution via product page

A basic decision workflow for selecting appropriate PPE.

Emergency Procedures
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Immediate and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult or symptoms occur, seek

medical attention.[5][12]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, get medical advice.[5][12]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If

eye irritation persists, seek medical attention.[5][12]

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor/physician if you

feel unwell. Do NOT induce vomiting.[5][13]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or water

spray.[5][12] Alcohol-resistant foam is also effective.[14]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).[5][13] Keep the product and empty containers away from

heat and sources of ignition.[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][13]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as described

in Section 5. Avoid breathing dust and prevent contact with skin and eyes.[5][7]

Containment and Cleanup: Sweep or vacuum up the spilled solid material, avoiding dust

generation.[5][8] Place the material into a suitable, labeled container for disposal.[5] Do not

flush into surface water or the sanitary sewer system.[12]
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Response Action

Accidental Spill or Exposure

Assess Situation
(Spill size, location)

Evacuate Area
(If necessary) Alert Colleagues & Supervisor

Don Appropriate PPE

Administer First Aid
(See Section 6.1)

Exposure

Contain & Clean Spill
(See Section 6.3)

Spill

Seek Professional
Medical Attention

Dispose of Waste
(See Section 7)

Click to download full resolution via product page

General workflow for responding to an accidental release or exposure.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Dispose of unused material and its container at an approved waste disposal plant.[5]

Do not allow the product to enter drains or waterways.[6]
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Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste.[15]

Experimental Protocols for Hazard Assessment
The GHS classifications for 1-Nitropyrazole are determined through standardized toxicological

testing. While the specific study reports for this compound are not publicly available, the

classifications imply the use of methodologies similar to the following OECD guidelines.

Acute Oral Toxicity (OECD 423): This protocol involves the administration of the test

substance to fasted animals (typically rodents) in a stepwise procedure using a limited

number of animals. Observations for signs of toxicity are conducted for up to 14 days. The

results allow for classification into one of the GHS categories. A "Harmful if swallowed"

classification suggests an LD₅₀ value may fall between 300 and 2000 mg/kg body weight.

Skin Irritation (OECD 404): This test involves applying the substance to the shaved skin of

an animal (typically a rabbit) under a gauze patch for a set period (e.g., 4 hours). The skin is

then observed for signs of erythema (redness) and edema (swelling) at specific intervals.

The scores from these observations determine the irritation classification.

Eye Irritation (OECD 405): A small amount of the test substance is applied to one eye of an

animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for

effects on the cornea, iris, and conjunctiva at set intervals after application. The severity and

reversibility of the observed effects determine the classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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